Cas no 1805616-94-7 (Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1805616-94-7
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4891234
• Update Time: 2025-05-20

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-2-18-9(17)4-7-6(5-12)3-8(16)10(15-7)11(13)14/h3,11,16H,2,4-5H2,1H3
• InChI Key： IPXRHYHSTRLCBE-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)N=C1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805616-94-7)

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate, with the CAS number 1805616-94-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a bromomethyl group, a difluoromethyl group, and a hydroxyl group, along with an ethyl acetate moiety. The combination of these groups makes this compound a versatile building block for various chemical reactions and applications.

The synthesis of Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic substitutions, and acetylation processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound, making it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for the development of novel pharmaceutical agents. The presence of the bromomethyl group introduces reactivity that can be exploited in various substitution reactions, allowing for the introduction of diverse functional groups that may enhance bioavailability or target specificity. Additionally, the difluoromethyl group contributes to the compound's stability and lipophilicity, which are desirable properties in drug design.

Recent studies have explored the use of Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate in the synthesis of bioactive molecules with potential anti-inflammatory and antioxidant properties. Researchers have reported that derivatives of this compound exhibit significant activity against inflammatory pathways, suggesting its potential role in the development of new therapeutic agents for chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also found utility in materials science. The unique electronic properties imparted by the pyridine ring and substituents make it a candidate for use in organic electronics and optoelectronic devices. Ongoing research is focused on optimizing its electronic characteristics to enhance performance in these applications.

Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has also been utilized as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex chiral molecules with high enantioselectivity. This application underscores its versatility as a chemical tool in both academic and industrial settings.

The growing interest in this compound is reflected in the increasing number of publications and patent filings related to its synthesis and applications. As researchers continue to explore its potential, Ethyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate is poised to play an increasingly important role in advancing chemical science and technology.